
3,4-Dichlorobenzophenone: A Versatile Building
Block in Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Dichlorobenzophenone

Cat. No.: B123610 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
3,4-Dichlorobenzophenone is a chlorinated aromatic ketone that serves as a pivotal

intermediate in the synthesis of a wide array of organic molecules. Its disubstituted phenyl ring

and benzoyl group offer multiple reactive sites, making it a valuable precursor for the

construction of complex molecular architectures, particularly in the pharmaceutical and

materials science sectors. This document provides detailed application notes and experimental

protocols for the use of 3,4-Dichlorobenzophenone as a synthetic building block, with a

primary focus on the synthesis of the antidepressant sertraline and its utility as a photoinitiator.

Physicochemical Properties
A summary of the key physicochemical properties of 3,4-Dichlorobenzophenone is presented

below for quick reference.
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Property Value

CAS Number 6284-79-3[1]

Molecular Formula C₁₃H₈Cl₂O[1]

Molecular Weight 251.11 g/mol [1]

Appearance White to off-white crystalline powder

Melting Point 100-103 °C

Boiling Point ~356 °C

Solubility
Soluble in organic solvents like ethanol,

methanol, and acetone; slightly soluble in water.

Applications in Organic Synthesis
Synthesis of Sertraline: A Selective Serotonin Reuptake
Inhibitor (SSRI)
3,4-Dichlorobenzophenone is a key precursor in the multi-step synthesis of Sertraline, a

widely prescribed antidepressant. The synthesis involves the formation of a key intermediate,

4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone.

Experimental Workflow:
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Synthesis of 4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone Synthesis of Sertraline

3,4-Dichlorobenzophenone

3-(3,4-Dichlorobenzoyl)propanoic acid

Succinic Anhydride, AlCl3
(Friedel-Crafts Acylation)

4-(3,4-Dichlorophenyl)-4-oxobutanoic acid

Reduction
(e.g., Clemmensen or Wolff-Kishner)

4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone

Intramolecular Friedel-Crafts Acylation
(e.g., Polyphosphoric Acid)

4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone

Sertraline Imine

Monomethylamine

Racemic Sertraline

Reduction
(e.g., Catalytic Hydrogenation)

Sertraline

Resolution
(e.g., with a chiral acid)
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Caption: Synthetic pathway from 3,4-Dichlorobenzophenone to Sertraline.

Signaling Pathway of Sertraline (SSRI):

Sertraline functions by selectively inhibiting the reuptake of serotonin (5-HT) from the synaptic

cleft, thereby increasing the concentration of serotonin available to bind to postsynaptic

receptors. This modulation of serotonergic neurotransmission is believed to be the primary

mechanism behind its antidepressant effects.
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Caption: Mechanism of action of Sertraline as an SSRI.
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Photoinitiator in Polymer Chemistry
Benzophenone and its derivatives are well-known Type II photoinitiators. Upon absorption of

UV radiation, they can initiate polymerization reactions, a property that is valuable in coatings,

inks, and adhesives. 3,4-Dichlorobenzophenone can also function as a photoinitiator, typically

in the presence of a co-initiator (e.g., a tertiary amine).

Experimental Workflow for Photopolymerization:

Monomer + 3,4-Dichlorobenzophenone
+ Co-initiator UV Irradiation Excited 3,4-Dichlorobenzophenone* Radical Generation

Hydrogen Abstraction
from Co-initiator Polymerization Cured Polymer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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